molecular formula C14H10ClF3 B8512008 3-(4-Trifluoromethylphenyl)-benzyl chloride

3-(4-Trifluoromethylphenyl)-benzyl chloride

Cat. No.: B8512008
M. Wt: 270.67 g/mol
InChI Key: SOWUIXJDGINAKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Trifluoromethylphenyl)-benzyl chloride is a useful research compound. Its molecular formula is C14H10ClF3 and its molecular weight is 270.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10ClF3

Molecular Weight

270.67 g/mol

IUPAC Name

1-(chloromethyl)-3-[4-(trifluoromethyl)phenyl]benzene

InChI

InChI=1S/C14H10ClF3/c15-9-10-2-1-3-12(8-10)11-4-6-13(7-5-11)14(16,17)18/h1-8H,9H2

InChI Key

SOWUIXJDGINAKM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The alcohol 2.2 (15 g, 59.5 mmol) was dissolved in anhydrous dichloromethane (100 mL). Thionyl chloride (10 mL) was slowly added dropwise to the above solution. The resulting mixture was stirred at room temperature for 24 hours. The organic solvent was removed under vacuo. The residue was then purified by flash chromatography (SiO2 gel 60, eluted with 20% DCM in hexanes). Fractions containing the desired product 2.3 were combined and concentrated to a white solid (14.0 g). 1H NMR (400 MHz) (CDCl3) δ 7.73 (4H, s); 7.65 (1H, s); 7.58 (1H, s); 7.52-7.28 (2H, m); 4.69 (2H, s).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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